Cas no 1248995-45-0 (1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine)

• Product Name: 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine
• CAS No: 1248995-45-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5177619
• PubChem ID: 61871127
• Update Time: 2026-03-05

1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine
• 1-Methyl-N-((1-methyl-1h-pyrazol-5-yl)methyl)cyclohexan-1-amine
• 1H-Pyrazole-5-methanamine, 1-methyl-N-(1-methylcyclohexyl)-
• 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C12H21N3/c1-12(7-4-3-5-8-12)13-10-11-6-9-14-15(11)2/h6,9,13H,3-5,7-8,10H2,1-2H3
• InChI Key： QYDGHIZUJNNRCM-UHFFFAOYSA-N
• SMILES： N(CC1=CC=NN1C)C1(C)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8

Additional information on 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine

Comprehensive Overview of 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine (CAS No. 1248995-45-0)

The compound 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine, identified by its CAS No. 1248995-45-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a cyclohexylamine core and a pyrazole moiety, make it a versatile intermediate for synthesizing biologically active compounds. Researchers and industry professionals often search for terms like "pyrazole derivatives in drug discovery" or "cyclohexylamine applications," reflecting the growing interest in this compound's potential.

In recent years, the demand for heterocyclic compounds like 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine has surged due to their role in developing novel pharmaceuticals and crop protection agents. The compound's CAS No. 1248995-45-0 is frequently queried in scientific databases, underscoring its relevance in modern research. Topics such as "sustainable agrochemicals" and "green chemistry in synthesis" align well with this compound's applications, as it can be tailored to minimize environmental impact while maintaining efficacy.

The structural complexity of 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine offers opportunities for customization, making it a valuable scaffold in drug design. Its pyrazole ring is known for its ability to enhance binding affinity in target proteins, a feature often explored in searches like "pyrazole-based kinase inhibitors." Additionally, the cyclohexylamine component contributes to improved pharmacokinetic properties, a hot topic in queries such as "optimizing drug bioavailability."

From a synthetic chemistry perspective, CAS No. 1248995-45-0 represents a challenge and an opportunity. Researchers frequently investigate "efficient synthesis routes for N-methylated amines" or "catalytic methods for heterocycle functionalization," both of which are applicable to this compound. The integration of flow chemistry and microwave-assisted synthesis techniques has further expanded its accessibility, addressing the industry's push for scalable and cost-effective production methods.

Beyond its chemical attributes, 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine is also studied for its potential in neuroscience research. The amine functionality is a common motif in neurotransmitters, sparking interest in queries like "amine derivatives in CNS drug development." This aligns with the broader trend of exploring central nervous system (CNS) therapeutics, a rapidly evolving field with high demand for innovative molecular scaffolds.

In conclusion, 1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclohexan-1-amine (CAS No. 1248995-45-0) stands at the intersection of multiple cutting-edge research areas. Its adaptability to medicinal chemistry, agrochemical innovation, and sustainable synthesis ensures its continued relevance. As the scientific community increasingly focuses on "precision molecular design" and "eco-friendly chemical processes," this compound is poised to remain a key player in the advancement of applied chemistry.